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Compound of Interest

Compound Name: CAY10594

Cat. No.: B1668653

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols regarding the stability and
storage of CAY10594, a potent inhibitor of phospholipase D2 (PLD2). Adherence to these
guidelines is crucial for ensuring the compound's integrity and obtaining reliable experimental
results.

Chemical and Physical Properties

CAY10594, with the formal name N-[2-(4-ox0-1-phenyl-1,3,8-triazaspiro[1][2]dec-8-yl)ethyl]-2-
naphthalenecarboxamide, is a crystalline solid.[3] Its fundamental properties are summarized in
the table below.

Property Value Reference
CAS Number 1130067-34-3 [31141[5]
Molecular Formula C26H28N402 [31[5]
Molecular Weight 428.5 g/mol [3]

Purity >98% [3]
Appearance A crystalline solid [3]

Amax 232 nm [3]
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Stability and Storage Conditions

Proper storage of CAY10594 is essential to maintain its chemical integrity and biological
activity. The following table summarizes the recommended storage conditions and known
stability information.

Storage -
Form Stability Source
Temperature
Crystalline Solid )
-20°C =>4 years Cayman Chemical[3]
(Powder)
Crystalline Solid )
-20°C 2 years DC Chemicals[4]
(Powder)
In DMSO -80°C 6 months DC Chemicals[4]
In DMSO 4°C 2 weeks DC Chemicals[4]
Stock Solution Below -20°C Several months GlpBio[6]

Note: For optimal solubility, it is recommended to warm the tube at 37°C and use an ultrasonic
bath.[6] When preparing solutions for in vivo experiments, it is best to freshly prepare the
solution for use on the same day.[1]

Solubility

CAY10594 exhibits solubility in various organic solvents. The table below provides solubility
data from the manufacturer.

Solvent Solubility

DMF 20 mg/mL[3][6]
DMSO 20 mg/mL[3][6]
DMSO:PBS (pH 7.2) (1:1) 0.5 mg/mL[3][6]

Biological Activity and Signaling Pathway

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b1668653?utm_src=pdf-body
https://www.caymanchem.com/product/13207/cay10594
https://dcchemicals.com/product_show-CAY10594.html?datasheet=datasheet
https://dcchemicals.com/product_show-CAY10594.html?datasheet=datasheet
https://dcchemicals.com/product_show-CAY10594.html?datasheet=datasheet
https://file.glpbio.com/quotepdf/product.php?token=1h06zVAcORDphZMkxVRt_4K_y7oBpr4Y7CZE3lsBWRjVp5TxEwtOw3LCOWzeU1ir6LCGkEKNzl__bIT67yFeqqlyalz6ymToiJiKKFN7PjJaiRT6V-5s5l0L5EDWzMTbo_9sP8g6x8CTt
https://file.glpbio.com/quotepdf/product.php?token=1h06zVAcORDphZMkxVRt_4K_y7oBpr4Y7CZE3lsBWRjVp5TxEwtOw3LCOWzeU1ir6LCGkEKNzl__bIT67yFeqqlyalz6ymToiJiKKFN7PjJaiRT6V-5s5l0L5EDWzMTbo_9sP8g6x8CTt
https://www.medchemexpress.com/cay10594.html
https://www.benchchem.com/product/b1668653?utm_src=pdf-body
https://www.caymanchem.com/product/13207/cay10594
https://file.glpbio.com/quotepdf/product.php?token=1h06zVAcORDphZMkxVRt_4K_y7oBpr4Y7CZE3lsBWRjVp5TxEwtOw3LCOWzeU1ir6LCGkEKNzl__bIT67yFeqqlyalz6ymToiJiKKFN7PjJaiRT6V-5s5l0L5EDWzMTbo_9sP8g6x8CTt
https://www.caymanchem.com/product/13207/cay10594
https://file.glpbio.com/quotepdf/product.php?token=1h06zVAcORDphZMkxVRt_4K_y7oBpr4Y7CZE3lsBWRjVp5TxEwtOw3LCOWzeU1ir6LCGkEKNzl__bIT67yFeqqlyalz6ymToiJiKKFN7PjJaiRT6V-5s5l0L5EDWzMTbo_9sP8g6x8CTt
https://www.caymanchem.com/product/13207/cay10594
https://file.glpbio.com/quotepdf/product.php?token=1h06zVAcORDphZMkxVRt_4K_y7oBpr4Y7CZE3lsBWRjVp5TxEwtOw3LCOWzeU1ir6LCGkEKNzl__bIT67yFeqqlyalz6ymToiJiKKFN7PjJaiRT6V-5s5l0L5EDWzMTbo_9sP8g6x8CTt
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

CAY10594 is a potent and selective inhibitor of phospholipase D2 (PLD2), with an ICso of 140
NM in vitro and 110 nM in cells.[3] It also inhibits PLD1 at higher concentrations (ICso = 5.1 uM
in vitro, 1.0 uM in cells).[3] PLD enzymes are responsible for hydrolyzing phosphatidylcholine

to produce the second messenger phosphatidic acid.

Research has shown that CAY10594 can ameliorate acetaminophen-induced acute liver injury
by regulating the phosphorylated-GSK-33/INK axis.[4][7][8][9][10] This suggests a role for
PLD2 in the pathogenesis of drug-induced liver injury.[8][9] The diagram below illustrates the
proposed signaling pathway affected by CAY10594 in this context.
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Proposed signaling pathway of CAY10594 in mitigating acetaminophen-induced liver injury.

Experimental Protocols

The following are generalized protocols for assessing the stability of CAY10594. These should
be adapted based on specific experimental needs.

Protocol 1: Long-Term Stability of Solid CAY10594

Objective: To determine the long-term stability of CAY10594 as a solid powder under
recommended storage conditions.

Materials:

o CAY10594 (crystalline solid)

o Amber glass vials with screw caps

e -20°C freezer

e Analytical balance

o HPLC system with a suitable column (e.g., C18)

o Appropriate mobile phase (e.g., acetonitrile/water gradient)
o UV detector

e DMSO (HPLC grade)

Procedure:

o Accurately weigh 1-5 mg of CAY10594 into multiple amber glass vials.
 Tightly cap the vials and store them at -20°C.

o At specified time points (e.g., 0, 3, 6, 12, 24, 36, and 48 months), remove one vial from the
freezer.
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» Allow the vial to equilibrate to room temperature before opening to prevent condensation.

o Dissolve the contents in a known volume of DMSO to prepare a stock solution of a specific
concentration.

e Analyze the sample by HPLC to determine the purity and concentration of CAY10594.

o Compare the results to the initial (time 0) analysis to assess degradation.

Protocol 2: Stability of CAY10594 in Solution

Objective: To evaluate the stability of CAY10594 in a solvent (e.g., DMSO) at different storage
temperatures.

Materials:

CAY10594 stock solution in DMSO (e.g., 10 mM)
e Cryovials or amber glass vials

o -80°C freezer

e 4°C refrigerator

e HPLC system as described in Protocol 1

Procedure:

Prepare a stock solution of CAY10594 in DMSO.
» Aliquot the stock solution into multiple cryovials.
o Store the aliquots at -80°C and 4°C.

e At designated time points (e.g., 0, 1, 2, 4, 8, and 12 weeks for 4°C; 0, 1, 3, and 6 months for
-80°C), remove one aliquot from each storage condition.

e Thaw the -80°C sample completely and ensure it is at room temperature.
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¢ Analyze the samples by HPLC to determine the concentration and purity of CAY10594.

+ Compare the results to the initial analysis to determine the extent of degradation.

The workflow for stability testing is depicted in the diagram below.
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General workflow for assessing the stability of CAY10594.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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